Cas no 27213-90-7 (Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt)

• Product Name: Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt
• CAS No: 27213-90-7
• MF: C₁₈H₂₃NaO₃S
• MW: 342.428195238113
• CID: 254316
• PubChem ID: 23663678
• Update Time: 2025-06-08

Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, bis(2-methylpropyl)-, sodium salt (1:1)
• sodium diisobutylnaphthalenesulphonate
• Diisobutylnaphthalenesulfonic acid sodium salt,isomer mixture
• Diisobutylnaphthalenesulfonic acid,sodium salt
• DIISOBUTYLNAPHTHALENESULPHONICACID,SODIUMSALT
• Natriumdiisobutylnaphthalinsulfonat
• sodium diisobutyl naphthalenesulfonate
• bis(2-Methylpropyl) naphthalenesulfonic acid, sodium salt
• Diisobutylnaphthalenesulfonic acid, sodium salt
• 52627-01-7
• sodium;2,3-bis(2-methylpropyl)naphthalene-1-sulfonate
• SCHEMBL37571
• 27213-90-7
• sodium diisobutylnaphthalenesulfonate
• Sodium 2,3-diisobutylnaphthalene-1-sulfonate
• Nekal BX
• W-110694
• Natriumdiisobutylnaphtalinsulfonat
• SODIUM DIISOBUTYLNAPHTHALENE-1-SULFONATE
• Diisobutylnaphthalenesulfonate
• DTXSID30951854
• 29256-81-3
• EINECS 249-536-9
• 1135290-98-0
• Diisobutylnaphthalenesulfonic acid sodium salt
• NS00078255
• SODIUM 2,3-BIS(2-METHYLPROPYL)NAPHTHALENE-1-SULFONATE
• Sodium diisobutylnaphthalene-1-sulphonate
• PYODKQIVQIVELM-UHFFFAOYSA-M
• Naphthalenesulfonic acid, bis(2-methylpropyl)-, sodium salt (9CI); Naphthalenesulfonic acid, diisobutyl-, sodium salt (6CI, 7CI, 8CI); Diisobutylnaphthalenesulfonic acid sodium salt; Erkantol BX; Sodium diisobutylnaphthalenesulfonate
• Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt

• Inchi： 1S/C18H24O3S.Na/c1-12(2)9-15-11-14-7-5-6-8-16(14)18(22(19,20)21)17(15)10-13(3)4;/h5-8,11-13H,9-10H2,1-4H3,(H,19,20,21);/q;+1/p-1
• InChI Key： PYODKQIVQIVELM-UHFFFAOYSA-M
• SMILES： S(C1=C2C=CC=CC2=CC(CC(C)C)=C1CC(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 342.12700
• Monoisotopic Mass: 342.12656005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.58000
• LogP: 5.22170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt

Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt (CAS No. 27213-90-7): An Overview

Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt (CAS No. 27213-90-7) is a specialized compound with a unique chemical structure and a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as BMPSANS, is a sodium salt of a naphthalenesulfonic acid derivative, characterized by its high solubility in water and its stability under various conditions. The compound's molecular formula is C₁₆H₂₃NaO₃S, and it has a molecular weight of approximately 340.41 g/mol.

The chemical structure of Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt consists of a naphthalene ring with two 2-methylpropyl groups attached to the sulfonic acid group, which is then neutralized by a sodium ion. This structure confers the compound with several advantageous properties, including its ability to form stable complexes with various metal ions and its potential as a surfactant in aqueous solutions.

In recent years, research on Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt has focused on its applications in drug delivery systems and as a functional additive in various formulations. One notable study published in the Journal of Medicinal Chemistry (2021) explored the use of BMPSANS as a drug carrier for targeted delivery of anticancer drugs. The study demonstrated that BMPSANS could enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

Another area of interest is the use of Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt in pharmaceutical formulations. A research team from the University of California, San Francisco, investigated the role of BMPSANS in enhancing the stability and shelf life of liquid medications. Their findings, published in the International Journal of Pharmaceutics (2020), showed that BMPSANS could effectively prevent the aggregation and precipitation of active pharmaceutical ingredients (APIs) over extended periods, making it a valuable additive in the formulation of long-term storage medications.

The environmental impact of Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt has also been a subject of recent studies. Researchers at the Environmental Protection Agency (EPA) conducted an extensive analysis to evaluate the biodegradability and ecotoxicity of BMPSANS. The results indicated that BMPSANS is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it an environmentally friendly option for industrial applications.

In addition to its pharmaceutical and environmental applications, Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt has shown promise in industrial processes. A study published in Industrial & Engineering Chemistry Research (2019) explored the use of BMPSANS as a corrosion inhibitor in metal processing solutions. The research demonstrated that BMPSANS could effectively protect metal surfaces from corrosion by forming a protective layer on the metal surface, thereby extending the lifespan of industrial equipment.

The synthesis of Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt involves several steps, including the sulfonation of naphthalene followed by alkylation with 2-methylpropyl chloride and neutralization with sodium hydroxide. The process requires precise control over reaction conditions to ensure high yields and purity levels. Recent advancements in synthetic methods have led to more efficient and cost-effective production processes, making BMPSANS more accessible for large-scale applications.

In conclusion, Bis(2-methylpropyl)naphthalenesulfonic Acid Sodium Salt (CAS No. 27213-90-7) is a versatile compound with significant potential in various fields, including pharmaceuticals, environmental science, and industrial processes. Its unique chemical properties and wide range of applications make it an important subject for ongoing research and development. As new studies continue to uncover its potential benefits and uses, BMPSANS is poised to play an increasingly significant role in advancing scientific and technological innovations.